Cas no 127425-80-3 (3-(4-Bromo-3-fluorophenyl)propanoic acid)

• Product Name: 3-(4-Bromo-3-fluorophenyl)propanoic acid
• CAS No: 127425-80-3
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• MDL: MFCD18391366
• CID: 3045387
• PubChem ID: 54238787
• Update Time: 2025-06-12

3-(4-Bromo-3-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-3-fluorophenyl)propanoic acid
• 3-(4-Bromo-3-fluoro-phenyl)-propionic acid
• AK548708
• Benzenepropanoic acid, 4-bromo-3-fluoro-
• DS-19458
• CFA42580
• CS-0059887
• 127425-80-3
• SCHEMBL9247568
• WLZ3278
• AKOS023459735
• 3-(4-Bromo-3-fluorophenyl)propionic acid
• F52878
• 3-(4-bromo-3-fluorophenyl)propanoicacid
• EN300-1910984
• MFCD18391366
• SY288480

• MDL： MFCD18391366
• Inchi： 1S/C9H8BrFO2/c10-7-3-1-6(5-8(7)11)2-4-9(12)13/h1,3,5H,2,4H2,(H,12,13)
• InChI Key： QOMIQOAKYSTKEF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)CCC(=O)O

Computed Properties

• Exact Mass: 245.96917g/mol
• Monoisotopic Mass: 245.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.5

Additional information on 3-(4-Bromo-3-fluorophenyl)propanoic acid

3-(4-Bromo-3-fluorophenyl)propanoic Acid (CAS No. 127425-80-3): A Comprehensive Overview

3-(4-Bromo-3-fluorophenyl)propanoic acid (CAS No. 127425-80-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique 4-bromo-3-fluorophenyl substituent, offers a wide range of applications in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The molecular structure of 3-(4-Bromo-3-fluorophenyl)propanoic acid consists of a propanoic acid moiety attached to a substituted phenyl ring. The presence of the bromine and fluorine atoms imparts specific chemical and biological properties, making it an attractive candidate for various research and industrial applications. Recent studies have highlighted its potential in the synthesis of bioactive molecules, particularly in the design of drugs targeting specific enzymes and receptors.

In the realm of medicinal chemistry, 3-(4-Bromo-3-fluorophenyl)propanoic acid has been explored for its role in the development of anticancer agents. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound exhibit potent antiproliferative activity against various cancer cell lines. The bromine and fluorine substituents play a crucial role in modulating the compound's interaction with target proteins, enhancing its efficacy and selectivity.

Beyond cancer research, 3-(4-Bromo-3-fluorophenyl)propanoic acid has also shown promise in the treatment of neurodegenerative diseases. A study published in Chemical Biology & Drug Design (2020) reported that certain derivatives of this compound can effectively inhibit the aggregation of amyloid-beta peptides, a key factor in Alzheimer's disease pathogenesis. The unique chemical structure allows for fine-tuning of pharmacological properties, making it a valuable tool in drug discovery efforts.

The synthetic versatility of 3-(4-Bromo-3-fluorophenyl)propanoic acid is another factor contributing to its widespread use. Chemists can readily modify the propanoic acid moiety and the substituted phenyl ring to create a diverse array of derivatives with tailored properties. This flexibility is particularly advantageous in high-throughput screening campaigns, where large libraries of compounds are tested for their biological activity.

In addition to its medicinal applications, 3-(4-Bromo-3-fluorophenyl)propanoic acid has found utility in other areas of chemical research. For instance, it serves as an important building block in the synthesis of advanced materials and functional polymers. The ability to introduce bromine and fluorine atoms into polymer chains can significantly enhance their thermal stability, mechanical strength, and other desirable properties.

The environmental impact and safety profile of 3-(4-Bromo-3-fluorophenyl)propanoic acid have also been extensively studied. Research indicates that this compound is generally stable under standard laboratory conditions and does not pose significant environmental or health risks when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during handling and storage to ensure safe use.

In conclusion, 3-(4-Bromo-3-fluorophenyl)propanoic acid (CAS No. 127425-80-3) is a multifaceted compound with a broad spectrum of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and synthetic versatility make it an invaluable tool for researchers aiming to develop innovative solutions to complex scientific challenges. As ongoing research continues to uncover new possibilities, the importance of this compound is likely to grow even further.